5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C20H15N3O3S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 3-[(3-methylphenyl)methyl]-5-(3-nitrophenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H15N3O3S/c1-13-4-2-5-14(8-13)10-22-12-21-19-18(20(22)24)17(11-27-19)15-6-3-7-16(9-15)23(25)26/h2-9,11-12H,10H2,1H3
• InChI Key: NBLCJKXJYUGVIA-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)C(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]

Description

5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is a novel compound that has gained attention due to its potential applications in scientific research. This compound belongs to the class of thienopyrimidines, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of 5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been proposed that the compound inhibits the activity of certain enzymes that are involved in the regulation of biological processes. This inhibition leads to the disruption of these processes, ultimately resulting in the observed effects of the compound.
Biochemical and physiological effects:
The biochemical and physiological effects of 5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one have been studied in various systems. The compound has been shown to inhibit the growth of cancer cells and possess anti-inflammatory properties. It has also been shown to affect the activity of certain enzymes involved in biological pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potential as a probe for studying various biological processes. The compound has shown promising results in inhibiting the growth of cancer cells and possessing anti-inflammatory properties. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and the need for further optimization of the synthesis method to improve the yield and purity of the compound.

Future Directions

There are several future directions for the study of 5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate the mechanism of action of the compound and identify the specific enzymes that are affected by it. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, the compound can be further studied for its potential applications in the treatment of cancer and inflammatory diseases. Finally, the compound can be used as a tool to study the role of certain enzymes in biological pathways.

Synthesis Methods

The synthesis of 5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 3-methylbenzylamine with 3-nitrobenzaldehyde in the presence of a base to form an imine intermediate. This intermediate is then reacted with 2-thiouracil to yield the desired product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

5-{3-nitrophenyl}-3-(3-methylbenzyl)thieno[2,3-d]pyrimidin-4(3H)-one has shown potential applications in scientific research as a probe for studying various biological processes. It has been shown to inhibit the growth of cancer cells and possess anti-inflammatory properties. The compound has also been used as a tool to study the role of certain enzymes in biological pathways.